Cas no 1805594-98-2 (2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride)

• Product Name: 2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride
• CAS No: 1805594-98-2
• MF: C₇H₂BrClINO₂S
• MW: 406.42275094986
• CID: 4964651
• Update Time: 2025-08-05

2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClINO2S/c8-7-5(10)1-4(3-11)2-6(7)14(9,12)13/h1-2H
• InChI Key： SOQMBWNIGHISOM-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C(C=1Br)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 404.77229 g/mol
• Monoisotopic Mass: 404.77229 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.3
• Molecular Weight: 406.42

Additional information on 2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride

2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride

The compound 2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride (CAS No. 1805594-98-2) is a highly specialized organic compound with significant applications in advanced chemical synthesis and materials science. This compound belongs to the class of benzenesulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple functional groups—specifically, bromine, cyano, and iodine substituents—makes this compound particularly versatile in its reactivity and utility.

Recent studies have highlighted the importance of benzenesulfonyl chlorides in the development of novel drug delivery systems and bioactive molecules. The cyano group in this compound contributes to its electronic properties, enhancing its ability to participate in nucleophilic substitutions and other key organic reactions. Similarly, the bromine and iodine substituents provide additional sites for functionalization, enabling the creation of complex molecular architectures.

One of the most promising applications of 2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride lies in its use as a building block for the synthesis of advanced materials with tailored electronic properties. Researchers have demonstrated that this compound can be effectively incorporated into polymer frameworks, leading to materials with enhanced conductivity and stability. These findings underscore its potential in the field of electronic materials science.

In addition to its synthetic applications, this compound has shown promise in catalytic processes. The sulfonyl chloride group acts as an excellent leaving group, facilitating various transformations under mild reaction conditions. This property has been leveraged in the development of more efficient and environmentally friendly synthetic routes for high-value chemicals.

Recent advancements in computational chemistry have also provided deeper insights into the reactivity and stability of 2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride. Quantum mechanical calculations have revealed that the spatial arrangement of substituents significantly influences its reactivity, offering new opportunities for optimizing synthetic strategies.

In conclusion, 2-Bromo-5-cyano-3-iodobenzenesulfonyl chloride (CAS No. 1805594-98-2) stands as a testament to the ongoing innovation in chemical synthesis and materials development. Its unique combination of functional groups and reactivity makes it an invaluable tool for researchers across diverse disciplines. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry.